Cas no 67172-84-3 (5,7-dihydroxy-2-(6-hydroxy-1,1,3a-trimethyl-1a,2,3,3a,8b,8c-hexahydro-1H-4-oxabenzo[f]cyclobuta[cd]inden-7-yl)-2,3-dihydro-4H-chromen-4-one)

• Product Name: 5,7-dihydroxy-2-(6-hydroxy-1,1,3a-trimethyl-1a,2,3,3a,8b,8c-hexahydro-1H-4-oxabenzo[f]cyclobuta[cd]inden-7-yl)-2,3-dihydro-4H-chromen-4-one
• CAS No: 67172-84-3
• MF: C₂₅H₂₆O₆
• MW: 422.470347881317
• CID: 1720672
• PubChem ID: 3081548
• Update Time: 2025-04-21

5,7-dihydroxy-2-(6-hydroxy-1,1,3a-trimethyl-1a,2,3,3a,8b,8c-hexahydro-1H-4-oxabenzo[f]cyclobuta[cd]inden-7-yl)-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 5,7-dihydroxy-2-(6-hydroxy-1,1,3a-trimethyl-1a,2,3,3a,8b,8c-hexahydro-1H-4-oxabenzo[f]cyclobuta[cd]inden-7-yl)-2,3-dihydro-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 2-(1a,2,3,3a,8b,8c-hexahydro-6-hydroxy-1,1,3a-trimethyl-1H-4-oxabenzo(f)cyclobut(cd)inden-7-yl)-2,3-dihydro-5,7-dihydroxy-
• Kuwanon D
• 2-(1a,2,3,3a,8b,8c-Hexahydro-6-hydroxy-1,1,3a-trimethyl-4-oxa-1H-benzo[f]cyclobut[cd]inden-7-yl)-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one
• CHEBI:175376
• LMPK12140528
• 5,7-dihydroxy-2-(5-hydroxy-9,13,13-trimethyl-8-oxatetracyclo[7.4.1.02,7.012,14]tetradeca-2(7),3,5-trien-4-yl)-2,3-dihydrochromen-4-one
• 5,7-Dihydroxy-2-(6-hydroxy-1,1,3a-trimethyl-1a,2,3,3a,8b,8c-hexahydro-1H-4-oxabenzo[f]cyclobuta[cd]inden-7-yl)-2,3-dihydro-4H-1-benzopyran-4-one
• DTXSID80986191
• 67172-84-3

• Inchi： 1S/C25H26O6/c1-24(2)14-4-5-25(3)23(14)22(24)13-8-12(15(27)9-19(13)31-25)18-10-17(29)21-16(28)6-11(26)7-20(21)30-18/h6-9,14,18,22-23,26-28H,4-5,10H2,1-3H3
• InChI Key： IJVOVAHXZFALHZ-UHFFFAOYSA-N
• SMILES： CC1(C2C3C(OC4C2=CC(C2OC5C(=C(C=C(C=5)O)O)C(=O)C2)=C(O)C=4)(C)CCC13)C

Computed Properties

• Exact Mass: 422.17298
• Monoisotopic Mass: 422.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 1
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.598
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.374
• Boiling Point: 584.3°C at 760 mmHg
• Flash Point: 200.6°C
• Refractive Index: 1.653
• PSA: 96.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3'-prenylated flavans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans 3'-prenylated flavans